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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1587083

An In-depth Technical Guide to the Solubility of Imazalil in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Imazalil, a widely
used imidazole fungicide, in various organic solvents. Understanding the solubility
characteristics of Imazalil is crucial for a range of applications, including formulation
development, analytical method design, and environmental fate studies. This document
presents quantitative solubility data, detailed experimental protocols for solubility determination,
and a visual representation of the experimental workflow.

Quantitative Solubility of Imazalil

Imazalil generally exhibits high solubility in polar organic solvents and aromatic hydrocarbons.
[1][2] Its solubility is significantly lower in nonpolar solvents like hexane and in water. The
following table summarizes the quantitative solubility data for Imazalil base in a range of
organic solvents.
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Solubility ( g/100

Solvent Temperature (°C) Reference
mL)
Acetone > 50 20 [31[4]
Benzene > 50 20 [31[4]
Dichloromethane > 50 20 [3]
Dimethyl Sulfoxide
(OMSO) 5.9 25 [5]
Ethanol > 50 20 [31[4]
Ethanol 5.9 25 [5]
Hexane 1.9 20 [3]
Hexane 5.21 20 [4]
S::)F;:::::OI (- > 50 20 31141
Methanol > 50 20 [31[4]
4-Methyl-2-pentanone > 50 20 [4]
Petroleum Ether 6.16 20 [4]
Toluene > 50 20 [31[4]
Xylene > 50 20 [31[4]

Note: Solubility values can vary slightly due to experimental conditions and purity of the
substance.

Experimental Protocol: Shake-Flask Method for
Solubility Determination

The following is a detailed methodology for determining the solubility of Imazalil in an organic
solvent, based on the widely used isothermal shake-flask method.
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1. Objective: To determine the saturation concentration of Imazalil in a specific organic solvent
at a constant temperature.

2. Materials:

o Imaazalil (analytical standard)

e Selected organic solvent (HPLC grade)

o Glass flasks with airtight stoppers (e.g., screw caps with PTFE liners)
o Constant temperature orbital shaker or water bath

e Analytical balance

e Centrifuge

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 um PTFE)

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

3. Procedure:

o Preparation: An excess amount of solid Imazalil is added to a flask containing a known
volume of the selected organic solvent. This ensures that a saturated solution is achieved
with undissolved solid remaining.

» Equilibration: The flasks are sealed to prevent solvent evaporation and placed in a constant
temperature shaker bath. The mixture is agitated at a constant speed for a predetermined
period (e.g., 24-72 hours) to ensure equilibrium is reached between the dissolved and
undissolved solute.

o Phase Separation: After equilibration, the flasks are removed from the shaker and allowed to
stand at the same constant temperature to allow the undissolved Imazalil to settle. For
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solutions with suspended fine particles, centrifugation at the same temperature is employed
to achieve clear separation.

o Sampling and Dilution: A clear aliquot of the supernatant (the saturated solution) is carefully
withdrawn using a pipette or syringe. The sample is immediately filtered through a syringe
filter to remove any remaining micro-particles. A precise volume of the filtered saturated
solution is then diluted with the same organic solvent to a concentration within the calibrated
range of the analytical instrument.

o Quantification: The concentration of Imazalil in the diluted sample is determined using a
validated analytical method, typically HPLC. A calibration curve is generated using standard
solutions of Imazalil of known concentrations.

o Calculation: The solubility (S) is calculated using the following formula: S (g/L) =C * D
Where:

o C is the concentration of the diluted solution determined by HPLC (g/L).

o D is the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining the
solubility of Imazalil.
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Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lawdata.com.tw [lawdata.com.tw]

» 2. fao.org [fao.org]

e 3. Imazalil | C14H14CI2N20 | CID 37175 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4.409. Imazalil (Pesticide residues in food: 1977 evaluations) [inchem.org]

e 5. selleckchem.com [selleckchem.com]

« To cite this document: BenchChem. [solubility of Imazalil in different organic solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587083#solubility-of-imazalil-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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